Cas no 1249944-84-0 (2-2-(methylamino)ethyl-1,2-thiazolidine-1,1-dione)

• Product Name: 2-2-(methylamino)ethyl-1,2-thiazolidine-1,1-dione
• CAS No: 1249944-84-0
• MF: C₆H₁₄N₂O₂S
• MW: 178.252560138702
• CID: 4581412
• PubChem ID: 56828150
• Update Time: 2025-05-30

2-2-(methylamino)ethyl-1,2-thiazolidine-1,1-dione Chemical and Physical Properties

Names and Identifiers

• 2-[2-(methylamino)ethyl]-1,2-thiazolidine-1,1-dione
• 2-Isothiazolidineethanamine, N-methyl-, 1,1-dioxide
• 2-2-(methylamino)ethyl-1,2-thiazolidine-1,1-dione

• Inchi： 1S/C6H14N2O2S/c1-7-3-5-8-4-2-6-11(8,9)10/h7H,2-6H2,1H3
• InChI Key： LGIOLHULYAJXHH-UHFFFAOYSA-N
• SMILES： S1(=O)(=O)CCCN1CCNC

Computed Properties

• Exact Mass: 178.078
• Monoisotopic Mass: 178.078
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 57.8A^2

Additional information on 2-2-(methylamino)ethyl-1,2-thiazolidine-1,1-dione

Comprehensive Overview of 2-2-(Methylamino)ethyl-1,2-thiazolidine-1,1-dione (CAS No. 1249944-84-0)

The compound 2-2-(Methylamino)ethyl-1,2-thiazolidine-1,1-dione (CAS No. 1249944-84-0) is a specialized organic molecule with a unique structural framework. This compound belongs to the thiazolidine-dione family, a class of heterocyclic compounds known for their diverse applications in pharmaceutical and chemical research. The presence of both methylaminoethyl and thiazolidine-dione moieties in its structure makes it a subject of interest for researchers exploring novel bioactive molecules. Its molecular formula and weight, along with its precise stereochemistry, contribute to its distinct physicochemical properties.

In recent years, the demand for thiazolidine-dione derivatives has surged due to their potential roles in drug discovery and development. Researchers are particularly intrigued by the 2-2-(Methylamino)ethyl side chain, which may enhance bioavailability and target specificity. The compound’s CAS No. 1249944-84-0 is frequently searched in academic databases and chemical catalogs, reflecting its growing relevance in synthetic chemistry. Questions like "What are the applications of thiazolidine-dione derivatives?" or "How to synthesize 2-2-(Methylamino)ethyl-1,2-thiazolidine-1,1-dione?" are common among professionals, highlighting the need for detailed technical insights.

The synthesis of 2-2-(Methylamino)ethyl-1,2-thiazolidine-1,1-dione typically involves multi-step organic reactions, including condensation and cyclization processes. Advanced techniques such as NMR spectroscopy and mass spectrometry are employed to confirm its purity and structural integrity. The compound’s stability under various pH conditions and solubility profiles are also critical for its practical applications. These characteristics make it a valuable intermediate in the design of pharmacologically active compounds, particularly those targeting metabolic pathways.

From an industrial perspective, CAS No. 1249944-84-0 is often discussed in the context of green chemistry and sustainable synthesis. With increasing emphasis on environmentally friendly practices, researchers are exploring catalytic methods to produce this compound with minimal waste. Searches related to "eco-friendly synthesis of thiazolidine-diones" or "scalable production of 2-2-(Methylamino)ethyl-1,2-thiazolidine-1,1-dione" reflect this trend. The compound’s potential as a building block for high-value chemicals further underscores its industrial significance.

In the realm of drug discovery, 2-2-(Methylamino)ethyl-1,2-thiazolidine-1,1-dione has garnered attention for its possible role in modulating biological targets. Its structural features align with known enzyme inhibitors and receptor ligands, making it a candidate for further pharmacological evaluation. Queries such as "biological activities of thiazolidine-dione derivatives" or "mechanism of action of 2-2-(Methylamino)ethyl-1,2-thiazolidine-1,1-dione" are frequently encountered in scientific literature, indicating a strong interest in its therapeutic potential.

Quality control and regulatory compliance are paramount when handling CAS No. 1249944-84-0. Analytical methods like HPLC and GC-MS are routinely used to ensure batch-to-batch consistency. The compound’s storage conditions, typically in a cool and dry environment, are essential to maintain its stability over time. These aspects are critical for laboratories and manufacturers aiming to integrate this compound into their workflows.

In summary, 2-2-(Methylamino)ethyl-1,2-thiazolidine-1,1-dione (CAS No. 1249944-84-0) represents a versatile and scientifically significant molecule. Its applications span from pharmaceutical research to industrial chemistry, driven by its unique structural attributes and functional versatility. As research continues to uncover new uses for this compound, its prominence in both academic and industrial settings is expected to grow, making it a focal point for future innovations.